Cas no 1393548-94-1 (5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid)
5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-bromo-5-[[(phenylmethoxy)carbonyl]amino]-
- 5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid
-
- Inchi: 1S/C15H12BrNO4/c16-13-7-6-11(8-12(13)14(18)19)17-15(20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,20)(H,18,19)
- InChI Key: FIHPSONEVXTXFT-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(NC(OCC2=CC=CC=C2)=O)=CC=C1Br
5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-121331-0.05g |
5-{[(benzyloxy)carbonyl]amino}-2-bromobenzoic acid |
1393548-94-1 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-121331-0.1g |
5-{[(benzyloxy)carbonyl]amino}-2-bromobenzoic acid |
1393548-94-1 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-121331-0.25g |
5-{[(benzyloxy)carbonyl]amino}-2-bromobenzoic acid |
1393548-94-1 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-121331-0.5g |
5-{[(benzyloxy)carbonyl]amino}-2-bromobenzoic acid |
1393548-94-1 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-121331-1.0g |
5-{[(benzyloxy)carbonyl]amino}-2-bromobenzoic acid |
1393548-94-1 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-121331-2.5g |
5-{[(benzyloxy)carbonyl]amino}-2-bromobenzoic acid |
1393548-94-1 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-121331-5.0g |
5-{[(benzyloxy)carbonyl]amino}-2-bromobenzoic acid |
1393548-94-1 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-121331-10.0g |
5-{[(benzyloxy)carbonyl]amino}-2-bromobenzoic acid |
1393548-94-1 | 10g |
$2884.0 | 2023-05-25 | ||
| Enamine | EN300-121331-50mg |
5-{[(benzyloxy)carbonyl]amino}-2-bromobenzoic acid |
1393548-94-1 | 50mg |
$455.0 | 2023-10-02 | ||
| Enamine | EN300-121331-100mg |
5-{[(benzyloxy)carbonyl]amino}-2-bromobenzoic acid |
1393548-94-1 | 100mg |
$476.0 | 2023-10-02 |
5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid
5-{(benzyloxy)carbonylamino}-2-bromobenzoic Acid (CAS No. 1393548-94-1): A Comprehensive Overview
5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid (CAS No. 1393548-94-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.
The chemical structure of 5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid consists of a benzene ring substituted with a bromine atom at the 2-position and an amino group at the 5-position, which is further protected by a benzyloxycarbonyl (Cbz) group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable building block in synthetic chemistry.
Recent studies have highlighted the importance of 5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid in the development of targeted therapies for various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have explored its potential as a precursor in the synthesis of inhibitors for specific enzymes involved in cancer progression. The bromine substituent and the protected amino group provide key functionalities that can be tailored to enhance binding affinity and selectivity towards target proteins.
In addition to its role in drug discovery, 5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid has been utilized as an intermediate in the synthesis of bioactive peptides and peptidomimetics. The Cbz protecting group can be selectively removed under mild conditions, allowing for subsequent functionalization or conjugation with other biomolecules. This versatility makes it an attractive choice for chemists working on complex molecular architectures.
The physical and chemical properties of 5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid have been extensively studied. It is a white crystalline solid with a melting point ranging from 160 to 162°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, which facilitates its use in various synthetic protocols.
Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to characterize the structure and purity of 5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid. These methods provide detailed insights into the molecular composition and help ensure that the compound meets the high standards required for pharmaceutical applications.
In terms of safety and handling, 5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks.
The synthesis of 5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid typically involves several steps, including bromination, amide formation, and protection with the Cbz group. Optimized synthetic routes have been developed to improve yield and reduce impurities, making large-scale production feasible for industrial applications.
In conclusion, 5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid (CAS No. 1393548-94-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an essential tool for scientists working on innovative drug discovery projects and advanced synthetic strategies.
1393548-94-1 (5-{(benzyloxy)carbonylamino}-2-bromobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)